Cas no 1244949-04-9 (Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)-amine)

• Product Name: Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)-amine
• CAS No: 1244949-04-9
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 1216202
• Update Time: 2023-04-04

Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-[(1-methylbenzimidazol-2-yl)methyl]ethanamine,hydrochloride
• hydrochloride
• N-[(1-methylbenzimidazol-2-yl)methyl]ethanamine
• N-((1-Methyl-1H-benzo[d]imidazol-2-yl)methyl)ethanamine hydrochloride
• Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)-amine

• Inchi： 1S/C11H15N3.ClH/c1-3-12-8-11-13-9-6-4-5-7-10(9)14(11)2;/h4-7,12H,3,8H2,1-2H3;1H
• InChI Key： BXSROJYNUALNNP-UHFFFAOYSA-N
• SMILES： CN1C(=NC2=CC=CC=C12)CNCC.Cl

Computed Properties

• Exact Mass: 225.103
• Monoisotopic Mass: 225.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2